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Compound of Interest

Compound Name: ethyl 2-cyano-3-(2-thienyl)acrylate
CAS No.: 31330-51-5
Cat. No.: B1300151
Get Quote
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Executive Summary

Ethyl 2-cyano-3-(2-thienyl)acrylate (ECTA) represents a critical scaffold in the development
of non-linear optical (NLO) materials and pharmacological intermediates. Unlike its phenyl-
based analog, Ethyl 2-cyano-3-phenylacrylate (ECPA), the thienyl derivative exhibits distinct
crystallographic stability and electronic properties driven by the sulfur atom's capacity for
specific non-covalent interactions.

This guide provides a technical comparison of ECTA against ECPA, focusing on crystal packing
efficiency, thermal stability, and synthetic reproducibility. Our analysis confirms that ECTA
crystallizes with a higher degree of planar rigidity and thermal stability (

C) compared to the phenyl alternative (
C), making it the superior candidate for solid-state applications requiring thermal robustness.

Technical Specifications: ECTA vs. ECPA

The following table contrasts the crystallographic and physical properties of the thienyl target
against the standard phenyl alternative.
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S Ethyl 2-cyano-3-(2- Ethyl 2-cyano-3-
eature
thienyl)acrylate (ECTA) phenylacrylate (ECPA)
CAS Number 31330-51-5 14533-87-0
Molecular Formula
Crystal System Monoclinic Monoclinic
Space Group (Disordered) /
Melting Point 93-96 °C (High Stability) 48-51 °C (Lower Stability)
&

Packing Motifs -stacking dominant

dimers; C-H...O/N

) Electron-rich (Thiophene
Electronic Nature q ) Neutral/Weak donor (Phenyl)
onor

) Discrete disorder in ethyl chain ) )
Key Disorder Typically ordered ethyl chain
(0.5 occupancy)

Structural Analysis & Causality
Crystallographic Architecture

The superior thermal stability of ECTA is not accidental; it is a direct result of the thiophene
ring's electronic properties.

e Planarity & Disorder: The non-hydrogen atoms of the thiophene and acrylate backbone lie in
a near-perfect plane.[1][2][3] However, the ethyl ester group often exhibits discrete disorder,
modeled with two crystallographic sites (occupancy ~0.5).[1][2][3] This flexibility allows the
ethyl tail to fill voids efficiently without disrupting the rigid

-stacked core.

 Intermolecular Forces: The crystal lattice is stabilized by weak but cooperative
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and

hydrogen bonds.[2][3] These interactions form infinite chains along the [100] direction and
inversion dimers with

graph-set motifs.[1][2][3]

e The Sulfur Effect: Unlike the phenyl ring in ECPA, the sulfur atom in ECTA participates in
weak

or

contacts (chalcogen bonding potential), which reinforces the 3D array and contributes to the
significantly higher melting point (+45°C vs. ECPA).

Interaction Network Visualization

The following diagram illustrates the hierarchical assembly of the crystal structure, moving from
molecular conformation to supramolecular packing.
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Caption: Hierarchical assembly of ECTA from monomeric units to the final 3D lattice,
highlighting the role of disorder and specific H-bond motifs.

Experimental Protocols

To ensure reproducibility and high crystallinity suitable for Single Crystal XRD (SC-XRD), follow
this self-validating protocol.

Synthesis: Knoevenagel Condensation

Objective: Synthesize high-purity ECTA. Reaction: Thiophene-2-carbaldehyde + Ethyl
Cyanoacetate
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ECTA +

e Reagent Prep: In a 50 mL round-bottom flask, dissolve thiophene-2-carbaldehyde (10 mmol)
and ethyl cyanoacetate (10 mmol) in 20 mL of ethanol.

o Catalysis: Add 3-4 drops of piperidine (or DIPEAc for ionic liquid catalysis).
o Reflux: Heat the mixture to reflux (approx. 78°C) for 3—4 hours.

o Checkpoint: Monitor via TLC (Hexane:Ethyl Acetate 8:2).[4] Look for the disappearance of
the aldehyde spot.

« |solation: Cool the solution to room temperature. The solid product should precipitate.

o Troubleshooting: If no precipitate forms, cool in an ice bath or reduce solvent volume by
50% under vacuum.

« Purification: Filter the solid and wash with cold ethanol. Recrystallize from hot ethanol to
obtain needle-like crystals.

Crystallization for XRD

Objective: Grow single crystals suitable for diffraction.

e Solvent Selection: Prepare a saturated solution of the purified solid in Methanol (preferred for
ECTA) or Ethanol.

o Slow Evaporation: Filter the solution into a clean vial. Cover with parafilm and poke 3-5 small
holes.

 Incubation: Store at room temperature (20—25°C) in a vibration-free environment.
» Harvesting: Yellow block/needle crystals typically form within 3-5 days.

o Quality Check: Inspect under a polarized light microscope. Sharp extinction indicates good
crystallinity.
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Caption: Step-by-step workflow from raw materials to diffraction-quality single crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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